Cyclopropanecarboxylic acids and derivatives
Cyclopropanecarboxylic acids and their derivatives are a class of organic compounds characterized by the presence of a cyclopropane ring attached to a carboxylic acid functional group. These molecules exhibit unique structural features that influence their chemical reactivity, making them valuable intermediates in synthetic chemistry. The cyclic structure of cyclopropanecarboxylic acids often leads to conformational rigidity and unusual hydrogen bonding capabilities, which can significantly impact their physical properties such as boiling point and solubility.
These compounds are widely utilized in the pharmaceutical industry for the synthesis of various bioactive molecules due to their ability to modulate receptor binding interactions. Additionally, they find applications in the agrochemical sector, where they serve as precursors for herbicides and insecticides. The functional diversity offered by cyclopropanecarboxylic acids, including esters, amides, and other derivatives, further expands their utility in organic synthesis and material science.
The preparation of these compounds often involves complex multi-step reactions, requiring precise control over reaction conditions to ensure the desired products are formed efficiently. The study of cyclopropanecarboxylic acids continues to be an active area of research, driving advancements in both synthetic methodology and application fields.

Structure | Chemical Name | CAS | MF |
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S-tert-butyl Cyclopropanecarbothioate | 58058-56-3 | C8H14OS |
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2-methylcyclopropanecarbonyl chloride | 60733-34-8 | C5H7ClO |
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Methyl 1-methyl-2-vinyl-cyclopropane-1-carboxylate | 14027-56-6 | C7H10O2 |
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ethyl (1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate | 188885-85-0 | C9H12O3 |
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N-(4-Oxocyclohexyl)cyclopropanecarboxamide | 918793-08-5 | C10H15NO2 |
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Ethyl 2-Methylcyclopropane-1-carboxylate | 20913-25-1 | C7H12O2 |
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3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl Chloride | 52314-67-7 | C8H9Cl3O |
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ethyl trans-2-cyanocyclopropane-1-carboxylate | 3999-56-2 | C7H9NO2 |
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Deltamethric Acid Chloride | 55710-82-2 | C8H9Br2ClO |
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Ethyl 6-oxospiro[2.5]octane-1-carboxylate | 1447942-87-1 | C11H16O3 |
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